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Compound of Interest

Acetophenone 2,4-
Compound Name:

dinitrophenylhydrazone

Cat. No.: B155831

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Acetophenone 2,4-
dinitrophenylhydrazone, a critical derivative for the identification and characterization of
carbonyl compounds. Its [IUPAC name is (E)-2,4-dinitro-N-(1-phenylethylideneamino)aniline[1].
This guide details its physicochemical properties, a robust experimental protocol for its
synthesis, and modern methods for its structural elucidation.

Physicochemical and Spectroscopic Data

The quantitative properties of this hydrazone derivative are essential for its application in
analytical and synthetic chemistry. The data compiled below provides a reference for
experimental design and data interpretation. Aromatic carbonyls like acetophenone typically
yield red or deep orange crystalline precipitates with 2,4-dinitrophenylhydrazine[2].
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Property Value Reference
(E)-2,4-dinitro-N-(1-

IUPAC Name ) ) . [1]
phenylethylideneamino)aniline

CAS Number 1677-87-8 [1]

Molecular Formula C14H12N404 [1]

Molecular Weight 300.27 g/mol [1112]
Red or deep orange crystalline

Appearance ] [2]
solid

Melting Point 247-250 °C
Aromatic protons: & 7.4-8.0

1H NMR ppm; Methyl protons (singlet): [2]

~0 2.6 ppm

Infrared (IR)

N-H stretch: ~3287 cm~1; C=N
stretch: ~1629 cm—!

[2](3]

UV-Vis (Amax)

~350-385 nm

[2](3]

Mass Spectrometry

Molecular lon (M+): 300.27

[2]

Synthesis Protocol

The synthesis of Acetophenone 2,4-dinitrophenylhydrazone is a classic condensation

reaction. The protocol outlined below is a reliable method for producing this derivative. The

reaction involves the nucleophilic addition of 2,4-dinitrophenylhydrazine to the carbonyl carbon

of acetophenone, followed by the elimination of a water molecule[2].
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Synthesis of Acetophenone 2,4-dinitrophenylhydrazone

Reactants

Acetophenone 2,4-Dinitrophenylhydrazine

H+ (Acid Catalyst)

Condensation
Reaction

@E)-Z,4-dinitro-N-(l-phenerthyIideneamino)anilin%

Elimination

Water (H20)

Click to download full resolution via product page
Caption: Acid-catalyzed condensation of acetophenone and 2,4-DNPH.
Experimental Protocol:

» Reagent Preparation: In a conical flask, dissolve 1.0 g of 2,4-dinitrophenylhydrazine in 20 mL
of ethanol.

 Acidification: Carefully add 2.0 mL of concentrated hydrochloric acid to the solution and
warm gently to ensure complete dissolution.

e Reaction Initiation: Filter the warm reagent solution. To the filtrate, add 0.5 g of
acetophenone.
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» Crystallization: Boil the resulting mixture. After boiling, allow the solution to cool slowly to
room temperature to facilitate the formation of crystals[4].

« |solation and Purification: Collect the orange crystals by filtration. Recrystallize the product
from ethanol to achieve high purity[4].

» Drying and Analysis: Dry the purified crystals and determine the yield. The product's identity
and purity should be confirmed through the characterization methods detailed below.

Structural Elucidation and Characterization

A multi-technique approach is required for the unambiguous structural confirmation and purity
assessment of the synthesized product. The logical workflow for this process is illustrated
below.

Synthesized Crystalline Product

Analytical Tec‘;miques

Melting Point Determination FTIR Spectroscopy 1H NMR Spectroscopy Mass Spectrometry UV-Vis Spectroscopy

Structure Elucidation & Purity Confirmation

Click to download full resolution via product page
Caption: Workflow for the characterization of the synthesized product.
Methodologies:

¢ Melting Point Determination: A sharp melting point, consistent with the literature value, is a
primary indicator of purity. The use of a calibrated melting point apparatus is crucial for
accurate measurements[5].
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Infrared (IR) Spectroscopy: This technique is used to identify key functional groups. The IR
spectrum of the product will display characteristic absorption bands, confirming the formation
of the hydrazone[2]. Expected peaks include the N-H stretch and the C=N imine stretch.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy provides detailed
information about the proton environment in the molecule[2]. The spectrum will confirm the
presence of both the acetophenone and dinitrophenyl moieties through characteristic signals
in the aromatic and aliphatic regions.

Mass Spectrometry (MS): MS is employed to determine the molecular weight and study
fragmentation patterns[2]. The mass spectrum should show a molecular ion peak
corresponding to the molecular weight of the product, confirming its elemental composition.

Ultraviolet-Visible (UV-Vis) Spectroscopy: The extended conjugation in the hydrazone
derivative gives rise to characteristic absorption bands in the UV-Vis spectrum, typically
corresponding to Tt-1t* transitions[2]. This analysis helps confirm the electronic structure of
the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155831#iupac-name-for-acetophenone-2-4-
dinitrophenylhydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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